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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636

For researchers, scientists, and professionals in drug development, the choice of solvent is a
critical decision that can significantly impact experimental outcomes. This guide provides a
detailed, data-driven comparison of 1-Ethoxyethanol and the widely used ethanol, focusing on
their properties, applications, and safety profiles to inform solvent selection in a research
context.

Note: This guide primarily focuses on 2-Ethoxyethanol (CAS 110-80-5), a common isomer of 1-
Ethoxyethanol (CAS 7518-70-9), due to the greater availability of experimental and safety
data. 2-Ethoxyethanol is often referred to simply as Ethoxyethanol.

Physicochemical Properties: A Head-to-Head
Comparison

The fundamental properties of a solvent dictate its behavior and suitability for specific
applications. Ethanol is a volatile, flammable, colorless liquid with a slight odor.[1] 1-
Ethoxyethanol's isomer, 2-Ethoxyethanol, is also a clear, colorless liquid with a sweet, ether-
like odor.[2][3] Key physical and chemical properties are summarized below.
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1-Ethoxyethanol (Isomer:

Property Ethanol
2-Ethoxyethanol)
P 7518-70-9 (1-Ethoxyethanol) / 64.17-5
110-80-5 (2-Ethoxyethanol)
Molecular Formula C4H1002[4][5][6] C2H50H[7]
Molecular Weight 90.12 g/mol [4][5][6] 46.07 g/mol
Boiling Point 135 °C (275 °F)[2][3] 78.29 °C (172.92 °F)[8][9]
Melting Point -70 °C (-94 °F)[2][3] -114.1 °C (-173.4 °F)[8]
Density 0.930 g/cm?3[2][3] 0.789 g/cm?3
Flash Point 44 °C (111 °F)[3] 13 °C (55 °F)[1]
Viscosity (at 25°C) 1.86 cP 1.078 cP[10]
Solubility in Water Miscible[2][3] Miscible

Vapor Pressure

4 mmHg (at 20°C)[2][3]

44.6 mmHg (at 20°C)

Solvent Performance and Research Applications

Ethanol is a versatile and widely used solvent in research due to its ability to dissolve a broad

range of substances, including both polar and non-polar compounds.[11][12][13] Its relatively

low toxicity and high volatility make it suitable for a variety of laboratory applications.[12][14]

Common Research Applications of Ethanol:

o Extraction: Used to extract alkaloids from plant materials and for the extraction of DNA and

RNA in molecular biology.

o Chromatography: Employed as a mobile phase component in both normal and reverse-

phase High-Performance Liquid Chromatography (HPLC).[12]

¢ Recrystallization: Ethanol-water mixtures are commonly used as a solvent for recrystallizing

and purifying organic compounds.
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e Spectroscopy: Its transparency to UV light (200-400 nm) and low viscosity make it an ideal
solvent for UV spectroscopy.

» Disinfection and Preservation: Widely used for sterilizing laboratory equipment and
preserving biological specimens.[11][14]

1-Ethoxyethanol (as 2-Ethoxyethanol), often known by the trade name Cellosolve, is a
powerful solvent capable of dissolving a diverse range of chemical compounds, including oils,
resins, waxes, and nitrocellulose.[2][3][15] Its lower volatility compared to ethanol can be
advantageous in applications requiring slower evaporation rates.

Common Research Applications of 2-Ethoxyethanol:

o Coatings and Inks: Used as a solvent in the formulation of lacquers, enamels, and varnishes
to ensure smooth application and high gloss.[2][15]

» Cleaning and Degreasing: Its ability to dissolve greases and oils makes it an effective
component in industrial and laboratory cleaning solutions.[3][16]

o Chemical Synthesis: It can be used as a reaction medium and as a starting material for the
synthesis of other compounds, such as 2-ethoxyethyl acetate.[2][16]

» Staining: Employed in the formulation of wood stains and leather finishes.[15]

Safety and Toxicity Profile

The safety of solvents is a paramount concern in a research setting. While both are flammable
liquids, their toxicity profiles differ significantly.
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Hazard Category

1-Ethoxyethanol (Isomer:
2-Ethoxyethanol)

Ethanol

GHS Hazard Statements

H226 (Flammable liquid and
vapor), H302 (Harmful if
swallowed), H331 (Toxic if
inhaled), H360 (May damage
fertility or the unborn child)[3]
[17]

H225 (Highly flammable liquid
and vapor), H319 (Causes

serious eye irritation)[18]

Primary Hazards

Flammable, Acute Toxicity
(oral, inhalation), Reproductive
Toxicity, Teratogen[17][19][20]

Highly Flammable, Eye
Irritant[18][21]

Personal Protective Equipment
(PPE)

Chemical-resistant gloves,
safety goggles, face shield,
use in a well-ventilated area or
under a fume hood.[17][22]

Protective gloves, safety

goggles.[21]

Toxicity Summary

Recognized as a reproductive
toxicant and teratogen.[2][19]
[20] Exposure has been linked
to adverse effects on fertility
and fetal development.[19][20]
Can cause kidney damage.[19]
[20]

Relatively low toxicity
compared to other alcohols.
Can cause serious eye
irritation.[18][21] Vapors may
cause drowsiness or dizziness.
[21]

Due to its reproductive toxicity, the use of 2-Ethoxyethanol has declined, and it has been

replaced by safer alternatives, such as propylene glycol ethers, in many applications.[2]

Experimental Protocols and Workflow

While specific experimental protocols are highly dependent on the research objective, a

general workflow for solvent selection and evaluation is crucial. The properties of 1-

Ethoxyethanol and ethanol would be considered at various stages of this process.

General Workflow for Solvent Selection
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1. Define Requirements
(Solubility, Volatility, Reactivity)

:

2. Screen Potential Solvents
(Database Search, Literature Review)

:

3. Analyze Physicochemical Properties
(BP, FP, Density, Viscosity)

4. Evaluate Safety & Toxicity

(SDS Review, Hazard Assessment)

f Safe

5. Perform Small-Scale Tests
(Solubility, Stability, Purity)

:

6. Optimize Conditions
(Temperature, Concentration, Time)

7. Scale-Up & Validation

Final Solvent Selection

Click to download full resolution via product page

Caption: A generalized workflow for selecting a suitable solvent in a research setting.
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In this workflow, ethanol might be initially selected due to its broad applicability and well-
understood properties (Step 2). However, if an application requires a higher boiling point and
slower evaporation, 2-ethoxyethanol could be considered. The critical step is the Safety
Evaluation (Step 4), where the significant reproductive toxicity of 2-ethoxyethanol would likely
disqualify it for many applications, leading the researcher to select ethanol or seek a different,
safer high-boiling point solvent.

Structural Basis of Solvent Properties

The differences in the chemical structures of ethanol and 2-ethoxyethanol account for their
distinct physical properties and solvent behaviors. Ethanol's ability to act as both a hydrogen
bond donor and acceptor is a key feature of its solvent capability.[9] 2-Ethoxyethanol also
possesses a hydroxyl group for hydrogen bonding, but its larger size and the presence of an
ether linkage alter its overall polarity and intermolecular interactions.

Ethanol

C2HsOH
Forms strong hydrogen bonds

2-Ethoxyethanol

C4H1002
Higher boiling point due to larger size

Click to download full resolution via product page

Caption: Comparison of the chemical structures of Ethanol and 2-Ethoxyethanol.

Conclusion

Ethanol remains a versatile, effective, and relatively safe solvent for a vast array of research
applications, from extraction to chromatography. Its well-documented properties and lower
toxicity make it a default choice in many laboratories.
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1-Ethoxyethanol (as 2-Ethoxyethanol) is a powerful solvent with a high boiling point and the
ability to dissolve a wide range of materials. However, its utility in a modern research
environment is severely limited by its classification as a reproductive toxicant and teratogen.
For applications where a high-boiling point alcohol-ether solvent is required, researchers
should prioritize finding safer alternatives. The selection of a solvent must always involve a
thorough evaluation of not only its performance characteristics but also its hazard profile to
ensure the safety of personnel and the integrity of the research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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